4-[2-(2,3,6-trimethylphenoxy)ethyl]morpholine oxalate

• IUPAC Name: oxalic acid;4-[2-(2,3,6-trimethylphenoxy)ethyl]morpholine
• InChI: InChI=1S/C15H23NO2.C2H2O4/c1-12-4-5-13(2)15(14(12)3)18-11-8-16-6-9-17-10-7-16;3-1(4)2(5)6/h4-5H,6-11H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: XBTGDXKEOGNQLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C)OCCN2CCOCC2)C.C(=O)(C(=O)O)O
• Molecular Formula: C17H25NO6
• Molecular Weight: 339.4 g/mol

Description

4-[2-(2,3,6-trimethylphenoxy)ethyl]morpholine oxalate, also known as TRPM8 antagonist, is a chemical compound that has gained attention in recent years due to its potential application in scientific research.

Mechanism of Action

The mechanism of action of 4-[2-(2,3,6-trimethylphenoxy)ethyl]morpholine oxalate involves its ability to block the activity of the this compound ion channel. This ion channel is expressed in sensory neurons and is involved in the sensation of cold temperatures. It is also implicated in pain and inflammation. By blocking this compound, this compound may reduce pain and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well understood. However, it has been reported to have potential therapeutic applications in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of 4-[2-(2,3,6-trimethylphenoxy)ethyl]morpholine oxalate is its potential therapeutic applications in the treatment of pain and inflammation. Additionally, its synthesis method yields high purity and good yields. However, one limitation is that its biochemical and physiological effects are not well understood.

Future Directions

There are several future directions for 4-[2-(2,3,6-trimethylphenoxy)ethyl]morpholine oxalate. One direction is to further investigate its potential therapeutic applications in the treatment of pain and inflammation. Another direction is to study its biochemical and physiological effects to better understand its mechanism of action. Additionally, it may be useful to explore its potential applications in other fields, such as oncology and cardiology.
Conclusion:
In conclusion, this compound is a chemical compound with potential application in scientific research, particularly in the field of neuroscience. Its synthesis method yields high purity and good yields, and it has potential therapeutic applications in the treatment of pain and inflammation. Further research is needed to better understand its mechanism of action and potential applications in other fields.

Synthesis Methods

The synthesis of 4-[2-(2,3,6-trimethylphenoxy)ethyl]morpholine oxalate involves the reaction of 2-(2,3,6-trimethylphenoxy)ethanol with morpholine in the presence of oxalyl chloride. The resulting compound is then purified through recrystallization to obtain the final product. This synthesis method has been reported to yield high purity and good yields.

Scientific Research Applications

4-[2-(2,3,6-trimethylphenoxy)ethyl]morpholine oxalate has been found to have potential application in scientific research, particularly in the field of neuroscience. It is a this compound antagonist, which means it can block the activity of the this compound ion channel. This ion channel is involved in the sensation of cold temperatures and is also implicated in pain and inflammation. By blocking this compound, this compound may have potential therapeutic applications in the treatment of pain and inflammation.